molecular formula C11H23NO B217875 (E,E,E)-7-(3,4-Dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-3-methyl-2,4,6-octatrienoic acid CAS No. 108695-25-6

(E,E,E)-7-(3,4-Dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-3-methyl-2,4,6-octatrienoic acid

Cat. No. B217875
CAS RN: 108695-25-6
M. Wt: 312.4 g/mol
InChI Key: NNROJUAWMZCOPE-ZFWGQPRBSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E,E,E)-7-(3,4-Dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-3-methyl-2,4,6-octatrienoic acid, also known as 3'-Oxo-Zeaxanthin, is a carotenoid found in plants and algae. It is a potent antioxidant that has been shown to have various health benefits.

Mechanism of Action

The mechanism of action of (E,E,E)-7-(3,4-Dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-3-methyl-2,4,6-octatrienoic acid is not fully understood. However, it is believed to work by scavenging free radicals and reactive oxygen species, which can cause oxidative damage to cells. It also has anti-inflammatory properties, which can reduce inflammation and prevent chronic diseases.
Biochemical and Physiological Effects
(E,E,E)-7-(3,4-Dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-3-methyl-2,4,6-octatrienoic acid has been shown to have various biochemical and physiological effects. It can reduce oxidative stress, inflammation, and DNA damage. It can also improve mitochondrial function, which can enhance energy production in cells. Additionally, it has been shown to improve cognitive function and protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of (E,E,E)-7-(3,4-Dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-3-methyl-2,4,6-octatrienoic acid is its potent antioxidant activity. This makes it a valuable tool for studying oxidative stress and its effects on cells. However, one of the limitations is its solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on (E,E,E)-7-(3,4-Dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-3-methyl-2,4,6-octatrienoic acid. One of the areas of interest is its potential as a therapeutic agent for various diseases, including cancer, cardiovascular disease, and neurodegenerative diseases. Additionally, more research is needed to understand its mechanism of action and its effects on cellular processes. Finally, there is a need for more studies on its safety and toxicity in humans.
In conclusion, (E,E,E)-7-(3,4-Dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-3-methyl-2,4,6-octatrienoic acid is a potent antioxidant with various health benefits. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound has the potential to lead to the development of new therapies for various diseases.

Synthesis Methods

(E,E,E)-7-(3,4-Dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-3-methyl-2,4,6-octatrienoic acid can be synthesized from zeaxanthin, a carotenoid found in plants and algae. The synthesis involves the oxidation of zeaxanthin with potassium permanganate, followed by hydrolysis and decarboxylation. The final product is (E,E,E)-7-(3,4-Dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-3-methyl-2,4,6-octatrienoic acid.

Scientific Research Applications

(E,E,E)-7-(3,4-Dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-3-methyl-2,4,6-octatrienoic acid has been extensively studied for its health benefits. It has been shown to have potent antioxidant activity, which can protect cells from oxidative damage. This makes it a potential therapeutic agent for various diseases, including cancer, cardiovascular disease, and neurodegenerative diseases.

properties

CAS RN

108695-25-6

Product Name

(E,E,E)-7-(3,4-Dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-3-methyl-2,4,6-octatrienoic acid

Molecular Formula

C11H23NO

Molecular Weight

312.4 g/mol

IUPAC Name

(2E,4E,6E)-7-(4,4-dimethyl-2,3-dihydrochromen-6-yl)-3-methylocta-2,4,6-trienoic acid

InChI

InChI=1S/C20H24O3/c1-14(12-19(21)22)6-5-7-15(2)16-8-9-18-17(13-16)20(3,4)10-11-23-18/h5-9,12-13H,10-11H2,1-4H3,(H,21,22)/b6-5+,14-12+,15-7+

InChI Key

NNROJUAWMZCOPE-ZFWGQPRBSA-N

Isomeric SMILES

C/C(=C\C(=O)O)/C=C/C=C(\C)/C1=CC2=C(C=C1)OCCC2(C)C

SMILES

CC(=CC(=O)O)C=CC=C(C)C1=CC2=C(C=C1)OCCC2(C)C

Canonical SMILES

CC(=CC(=O)O)C=CC=C(C)C1=CC2=C(C=C1)OCCC2(C)C

synonyms

2,4,6-Octatrienoic acid, 7-(3,4-dihydro-4,4-dimethyl-2H-1-benzopyran-6 -yl)-3-methyl-, (E,E,E)-

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.